Cas no 993-10-2 (Methyltrichlorogermane)

Methyltrichlorogermane (CH₃GeCl₃) is an organogermanium compound characterized by its trichlorogermyl functional group bonded to a methyl group. This colorless to pale yellow liquid is highly reactive due to the presence of three chlorine atoms, making it a versatile precursor in organogermanium and semiconductor chemistry. It is particularly valued for its role in chemical vapor deposition (CVD) processes, where it serves as a germanium source for thin-film and nanostructure applications. The compound’s stability under controlled conditions and its ability to form high-purity germanium-containing materials are key advantages. Proper handling is essential due to its moisture sensitivity and potential reactivity with protic solvents.
Methyltrichlorogermane structure
Methyltrichlorogermane structure
Product Name:Methyltrichlorogermane
CAS No:993-10-2
MF:CH3Cl3Ge
MW:194.033517122269
MDL:MFCD00013585
CID:83273
PubChem ID:70436
Update Time:2025-06-13

Methyltrichlorogermane Chemical and Physical Properties

Names and Identifiers

    • Methyltrichlorogermane
    • Methylgermanium trichloride
    • trichloro(methyl)germane
    • Germane,trichloromethyl
    • GERMANIUM METHYL TRICHLORIDE
    • Methylgermaniumtrichlorid
    • Methyl-trichlor-german
    • Trichlor-methyl-german
    • Trichloromethylgermane
    • AKOS015840103
    • MFCD00013585
    • Q19756545
    • FEFXFMQVSDTSPA-UHFFFAOYSA-
    • DTXSID90244032
    • EINECS 213-604-6
    • Germane, trichloromethyl-
    • METHYLGERMANIUMTRICHLORIDE
    • SCHEMBL302280
    • FT-0730282
    • 993-10-2
    • InChI=1/CH3Cl3Ge/c1-5(2,3)4/h1H3
    • FEFXFMQVSDTSPA-UHFFFAOYSA-N
    • MDL: MFCD00013585
    • Inchi: 1S/CH3Cl3Ge/c1-5(2,3)4/h1H3
    • InChI Key: FEFXFMQVSDTSPA-UHFFFAOYSA-N
    • SMILES: [Ge](C)(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 193.85100
  • Monoisotopic Mass: 193.851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 28.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,706 g/cm3
  • Boiling Point: 110-111°C
  • Flash Point: 10°C
  • Refractive Index: 1.4685
  • PSA: 0.00000
  • LogP: 2.27150
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

Methyltrichlorogermane Security Information

  • Hazardous Material transportation number:1993
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16; S26; S36/37/39; S45
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R11; R36/37/38
  • HazardClass:8
  • PackingGroup:II
  • TSCA:No

Methyltrichlorogermane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Methyltrichlorogermane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Germanium chloride Catalysts: Aluminum chloride
Reference
Tetramethylsilane in synthesis: selective mono- and polymethylations of germanium tetrachloride
Bordeau, Michel; et al, Organometallics, 1985, 4(6), 1087-9

Methyltrichlorogermane Preparation Products

Methyltrichlorogermane Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:993-10-2)Methyltrichlorogermane
Order Number:A1211761
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):476.0
Email:sales@amadischem.com

Additional information on Methyltrichlorogermane

Comprehensive Overview of Methyltrichlorogermane (CAS No. 993-10-2): Properties, Applications, and Industry Insights

Methyltrichlorogermane (CAS No. 993-10-2), a key organogermanium compound, has garnered significant attention in advanced material science and semiconductor industries. This colorless to pale yellow liquid, with the molecular formula CH3GeCl3, exhibits unique reactivity due to the combination of a methyl group and three chlorine atoms bonded to a germanium center. Its versatility stems from the ability to serve as a precursor for germanium-based thin films, which are critical in optoelectronic devices and nanotechnology applications.

Recent studies highlight the growing demand for high-purity Methyltrichlorogermane in the production of germanium-containing polymers and nanostructured materials. Researchers are particularly interested in its role in chemical vapor deposition (CVD) processes, where it enables the creation of uniform germanium coatings with exceptional thermal stability. The compound's volatility and controlled decomposition properties make it ideal for precision applications in microelectronics fabrication.

From an environmental perspective, the synthesis and handling of Methyltrichlorogermane require strict adherence to modern green chemistry principles. Innovations in closed-loop recycling systems for germanium compounds have become a hot topic, addressing both cost efficiency and sustainability concerns. Industry leaders frequently search for safer alternatives to traditional germanium precursors, placing 993-10-2 at the center of material innovation discussions.

The compound's structure-activity relationship has been extensively studied for catalytic applications. When modified with specific ligands, CH3GeCl3 derivatives demonstrate remarkable potential in asymmetric synthesis and polymerization catalysts. These developments align with current market trends favoring specialty chemicals with tailored functionalities for high-performance materials.

Analytical characterization of Methyltrichlorogermane typically involves NMR spectroscopy and mass spectrometry techniques. Recent advancements in in-situ monitoring during CVD processes have improved the understanding of its decomposition pathways, a subject of numerous academic publications. The compound's stability under inert atmospheres and moisture sensitivity remain key considerations for storage and transportation protocols.

Emerging applications in photovoltaic cells and flexible electronics have further elevated the importance of 993-10-2. Its ability to form germanium-silicon hybrids with tunable band gaps responds to the solar energy sector's demand for next-generation absorber materials. Manufacturers increasingly inquire about scalable synthesis methods for Methyltrichlorogermane to support these growing markets.

Quality control standards for Methyltrichlorogermane continue to evolve, with emphasis on ultra-high purity grades (≥99.999%) for semiconductor applications. The industry has seen rising searches for analytical certification methods and impurity profiling techniques specific to germanium compounds. These developments reflect the compound's critical role in quantum dot synthesis and advanced optical materials.

From a commercial standpoint, the global market for organogermanium compounds shows steady growth, driven by electronics miniaturization trends. Methyltrichlorogermane suppliers frequently address inquiries about custom synthesis services and application-specific formulations, particularly for research institutions developing novel semiconductor architectures.

The scientific community continues to explore 993-10-2's potential in bioinorganic chemistry, though this remains a niche application. Current research focuses on its coordination chemistry with biologically relevant ligands, opening possibilities for diagnostic agent development. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional industrial uses.

As material science advances, Methyltrichlorogermane maintains its position as a valuable building block for molecular engineering. Its balanced reactivity profile enables both nucleophilic substitutions and electrophilic reactions, making it indispensable for synthesizing complex germanium architectures. Future developments will likely focus on atom-efficient processes and energy-saving production methods for this strategically important compound.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:993-10-2)Methyltrichlorogermane
A1211761
Purity:99%
Quantity:10g
Price ($):476.0
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